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Compound of Interest

Compound Name: N-Boc-D-cyclohexylglycinol

Cat. No.: B069588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Boc-D-
cyclohexylglycinol, a key building block in synthetic organic chemistry and drug discovery.
While specific quantitative solubility data is not widely available in public literature, this
document outlines a robust experimental protocol for its determination and presents a logical
workflow to guide researchers in their laboratory practice. A clear understanding of its solubility
is crucial for optimizing reaction conditions, purification processes, and formulation
development.

Physicochemical Properties

Property Value

Molecular Formula C13H2s5NO3[1][2]

Molecular Weight 243.34 - 243.35 g/mol [1][2]
Appearance Solid[1]

Melting Point 83-87°C/181.4-188.6 °F[1]

Solubility Data

Quantitative solubility data for N-Boc-D-cyclohexylglycinol in a comprehensive range of
solvents is not extensively reported in publicly available literature. General statements indicate
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that it has good solubility in common organic solvents.[3][4] However, a safety data sheet for
the compound explicitly states that no information on solubility is available.[1]

The following table summarizes the current understanding of N-Boc-D-cyclohexylglycinol's
solubility. It is recommended that researchers experimentally determine the solubility in their
specific solvent systems of interest.

Chemical Solubility ( Temperature
Solvent Notes
Class g/100 mL) (°C)
Generally
Various Organic Data not described as
Solvents available having "good
solubility"[3][4]
) Data not
Water Protic ) - -
available
n-Octanol/Water
N Data not
Partition - - -
available

Coefficient (logP)

Experimental Protocol for Solubility Determination

The following protocol details a reliable method for determining the equilibrium solubility of N-
Boc-D-cyclohexylglycinol in a specific solvent. This method is adapted from standard
laboratory procedures for similar N-Boc protected amino acid derivatives.

Objective: To determine the saturation solubility of N-Boc-D-cyclohexylglycinol in a given
solvent at a specified temperature.

Materials:
e N-Boc-D-cyclohexylglycinol
e Solvent of interest (e.g., methanol, ethanol, dichloromethane, ethyl acetate, etc.)

¢ Scintillation vials or other suitable sealed containers
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o Constant temperature shaker or incubator

e Syringes and syringe filters (0.22 pym)

o Pre-weighed evaporation dishes or vials

e Analytical balance

o Vortex mixer

e Vacuum oven or nitrogen stream for solvent evaporation
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of N-Boc-D-cyclohexylglycinol to a known volume (e.g., 5 mL) of
the selected solvent in a scintillation vial. The presence of undissolved solid is essential to
ensure that the solution reaches saturation.

o Securely cap the vial to prevent solvent evaporation.
e Equilibration:

o Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25
°C).

o Allow the mixture to equilibrate for a sufficient period, typically 24-48 hours, with
continuous agitation. This ensures that the dissolution process reaches equilibrium.

o Sample Withdrawal and Filtration:

o After the equilibration period, cease agitation and allow the excess solid to settle at the
bottom of the vial.

o Carefully withdraw a known volume of the supernatant (e.g., 1 mL) using a syringe.
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o Attach a 0.22 pum syringe filter to the syringe and dispense the clear, saturated solution
into a pre-weighed evaporation dish. This step is critical to remove any undissolved solid
particles.

e Solvent Evaporation:

o Place the evaporation dish containing the filtered solution in a vacuum oven at a
temperature below the boiling point of the solvent and the melting point of N-Boc-D-
cyclohexylglycinol. Alternatively, the solvent can be evaporated under a gentle stream of
nitrogen.

o Ensure the solvent is completely evaporated, leaving behind the dissolved solid.
e Gravimetric Analysis:
o Accurately weigh the evaporation dish containing the dried solid residue.

o The mass of the dissolved N-Boc-D-cyclohexylglycinol is the difference between the
final weight of the dish with the residue and the initial tare weight of the empty dish.

» Calculation of Solubility:

o Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of
residue (g) / Volume of supernatant withdrawn (mL)) * 100

o For improved accuracy and to assess reproducibility, it is recommended to perform the
experiment in triplicate and report the mean and standard deviation.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of N-Boc-D-cyclohexylglycinol.
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Caption: Workflow for determining the equilibrium solubility of N-Boc-D-cyclohexylglycinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Boc-D-cyclohexylglycinol: A Technical Guide to its
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[https://www.benchchem.com/product/b069588#n-boc-d-cyclohexylglycinol-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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